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Compound of Interest

Compound Name: Wkymvm-NH2 tfa

Cat. No.: B15607321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

subcutaneous administration of the synthetic hexapeptide Wkymvm-NH2 TFA. This document

is intended to guide researchers in designing and executing in vivo studies involving this potent

agonist of formyl peptide receptors (FPRs).

Introduction
Wkymvm-NH2 is a synthetic peptide that has been identified as a powerful agonist for formyl

peptide receptors (FPRs), with a particular affinity for FPR2.[1][2] Activation of these G-protein

coupled receptors on various immune and non-immune cells triggers a cascade of intracellular

signaling events, leading to a range of biological responses. These include chemotaxis,

phagocytosis, superoxide production, and modulation of inflammatory responses.[1][3] Due to

its immunomodulatory and pro-angiogenic properties, Wkymvm-NH2 TFA is a valuable tool for

research in areas such as inflammation, autoimmune diseases, oncology, and regenerative

medicine.[1][4]

Physicochemical Properties and Storage
Proper handling and storage of Wkymvm-NH2 TFA are crucial for maintaining its biological

activity.
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Property Value

Molecular Formula C43H62F3N9O9S2

Molecular Weight 970.13 g/mol

Appearance White to off-white solid

Solubility
Soluble in water (up to 12.5 mg/mL with

sonication)[2]

Storage (Powder) -20°C for 1 year or -80°C for 2 years[2]

Storage (Stock Solution) -20°C for 1 month or -80°C for 6 months[2]

Experimental Protocols
Reconstitution of Wkymvm-NH2 TFA
This protocol describes the preparation of a stock solution from the lyophilized powder.

Materials:

Wkymvm-NH2 TFA powder

Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)

Vortex mixer

(Optional) Ultrasonic bath

Sterile, low-protein binding microcentrifuge tubes

Procedure:

Bring the vial of Wkymvm-NH2 TFA powder to room temperature before opening.

Add the desired volume of sterile water or PBS to the vial to achieve the target concentration

(e.g., 10 mg/mL).
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Gently vortex the vial to dissolve the powder. For higher concentrations, brief sonication may

be required to achieve complete dissolution.[2]

Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2]

Subcutaneous Injection Protocol in Mice
This protocol provides a general guideline for the subcutaneous administration of Wkymvm-
NH2 TFA in mice. The specific dosage and frequency should be optimized based on the

experimental model and research question.

Materials:

Reconstituted Wkymvm-NH2 TFA solution

Sterile saline (0.9% NaCl) or PBS for dilution

Sterile insulin syringes with a 25-27 gauge needle[5][6]

Animal scale

70% ethanol wipes

Appropriate animal restraint device

Procedure:

Animal Preparation:

Acclimatize the animals to the housing conditions before the start of the experiment.

Weigh each animal to accurately calculate the injection volume.

Dose Calculation and Preparation:
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Dilute the Wkymvm-NH2 TFA stock solution with sterile saline or PBS to the final desired

concentration.

Calculate the injection volume based on the animal's weight and the target dosage. The

maximum recommended injection volume for a subcutaneous injection in mice is 5-10

mL/kg.[5]

Injection Procedure:

Restrain the mouse using an appropriate method. The scruff of the neck is a common and

effective restraint technique.

Select an injection site. The loose skin over the dorsal rump or flank is recommended.[1]

Gently lift a fold of skin to create a "tent."

Wipe the injection site with a 70% ethanol wipe and allow it to dry.

Insert the needle, bevel up, at the base of the skin tent, parallel to the body.

Aspirate gently by pulling back the plunger to ensure the needle is not in a blood vessel. If

blood appears, withdraw the needle and select a new injection site.

Slowly inject the calculated volume of the Wkymvm-NH2 TFA solution.

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.

Return the animal to its cage and monitor for any adverse reactions.

Quantitative Data from In Vivo Studies
The following table summarizes subcutaneous injection protocols for Wkymvm-NH2 TFA from

published research, providing a reference for dose and frequency selection.
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Animal Model Dosage Frequency Duration Reference

DSS-induced

ulcerative colitis

(mouse)

8 mg/kg
Twice daily (12-

hour intervals)
5 days [2]

High-fat diet-

induced obesity

(mouse)

8 mg/kg Every 2 days 5 weeks [7]

Cecal ligation

and puncture

(CLP)-induced

sepsis (mouse)

4 mg/kg

Four injections

(timing relative to

CLP)

- [8]

Collagen-

induced arthritis

(mouse)

4 mg/kg Daily

From secondary

boosting until

sacrifice

[9]

Signaling Pathways and Experimental Workflows
WKYMVm-NH2 Signaling Pathway
Wkymvm-NH2 primarily exerts its effects by activating Formyl Peptide Receptors (FPRs),

which are G-protein coupled receptors. This initiates a complex network of downstream

signaling pathways.
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Caption: WKYMVm-NH2 signaling cascade.

Experimental Workflow for Subcutaneous Injection
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The following diagram illustrates a typical workflow for an in vivo study involving the

subcutaneous administration of Wkymvm-NH2 TFA.
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Caption: In vivo subcutaneous injection workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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